Cas no 19419-22-8 (1,3-Cyclohexanedione, 2,2'-butylidenebis[5,5-dimethyl-)

• Product Name: 1,3-Cyclohexanedione, 2,2'-butylidenebis[5,5-dimethyl-
• CAS No: 19419-22-8
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 1386846
• PubChem ID: 627744
• Update Time: 2025-04-20

1,3-Cyclohexanedione, 2,2'-butylidenebis[5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4,4-dimethyl-2,6-dioxocyclohexyl)butyl]-5,5-dimethylcyclohexane-1,3-dione
• CCG-253856
• 1,3-Cyclohexanedione, 2,2'-butylidenebis[5,5-dimethyl-
• DTXSID20347904
• IDI1_014779
• HMS1440K04
• 19419-22-8
• Maybridge3_003392

• Inchi： 1S/C20H30O4/c1-6-7-12(17-13(21)8-19(2,3)9-14(17)22)18-15(23)10-20(4,5)11-16(18)24/h12,17-18H,6-11H2,1-5H3
• InChI Key： WVBDYZQCWMMUAG-UHFFFAOYSA-N
• SMILES： O=C1CC(C)(C)CC(C1C(CCC)C1C(CC(C)(C)CC1=O)=O)=O

Computed Properties

• Exact Mass: 334.2145
• Monoisotopic Mass: 334.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• PSA: 68.28